Cas no 879151-93-6 (4-(2-Methoxyphenoxymethyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-Methoxyphenoxymethyl)-1,3-thiazol-2-amine
• CAS No: 879151-93-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 3105075
• PubChem ID: 3845545
• Update Time: 2025-04-21

4-(2-Methoxyphenoxymethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxy-phenoxymethyl)-thiazol-2-ylamine
• 4-((2-methoxyphenoxy)methyl)-1,3-thiazol-2-amine
• 4-[(2-methoxyphenoxy)methyl]-1,3-thiazol-2-amine
• 4-(2-methoxyphenoxymethyl)-1,3-thiazol-2-amine
• 879151-93-6
• EN300-02606
• G21648
• Z119988832
• 999-488-4
• CHEMBL1548529
• SMR000376238
• CS-0022334
• 2-Thiazolamine, 4-[(2-methoxyphenoxy)methyl]-
• HMS2695G12
• MLS000807157
• AKOS000122070
• 4-(2-Methoxyphenoxymethyl)-1,3-thiazol-2-amine

• Inchi： 1S/C11H12N2O2S/c1-14-9-4-2-3-5-10(9)15-6-8-7-16-11(12)13-8/h2-5,7H,6H2,1H3,(H2,12,13)
• InChI Key： DTPRZLWFPUQMST-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)COC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 236.06194880Da
• Monoisotopic Mass: 236.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.6Ų